Cas no 1185-33-7 (2,2-Dimethylbutan-1-ol)

• Product Name: 2,2-Dimethylbutan-1-ol
• CAS No: 1185-33-7
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00021983
• CID: 216576
• PubChem ID: 14454
• Update Time: 2025-10-28

2,2-Dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylbutan-1-ol
• 1-Butanol,2,2-dimethyl-
• 2,2-DIMETHYL-1-BUTANOL
• 2,2-dimethyl-butan-1-ol
• 2,2-dimethylbutanol
• 3,3-dimethylbutanol
• tert-Amylcarbinol
• Butanol, 2,2-dimethyl-
• NSC35406
• AKOS011971805
• SB84584
• Q4596752
• NSC-35406
• EN300-95075
• J-506823
• A926982
• P63ZRN924Q
• UNII-P63ZRN924Q
• 2,2-Dimethyl-1-butanol, AldrichCPR
• CCG-358801
• NSC 35406
• EINECS 214-681-9
• DTXSID00152139
• 1-Butanol,2-dimethyl-
• F8880-4114
• BRN 1731439
• 1-Butanol, 2,2-dimethyl-
• MFCD00021983
• SCHEMBL10444
• 1185-33-7
• 5-(4-CHLOROPHENYL)-2-FURYL]METHYLAMINE
• FT-0667384
• WLN: Q1X2&1&1
• 4-01-00-01726 (Beilstein Handbook Reference)
• NS00023817
• Z995039230
• DTXCID5074630
• 2,2Dimethylbutanol
• G37834
• 2,2Dimethylbutan1ol
• 1Butanol, 2,2dimethyl

• MDL： MFCD00021983
• Inchi： 1S/C6H14O/c1-4-6(2,3)5-7/h7H,4-5H2,1-3H3
• InChI Key： XRMVWAKMXZNZIL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC

Computed Properties

• Exact Mass: 102.10400
• Monoisotopic Mass: 102.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.8246
• Melting Point: -48.42°C (estimate)
• Boiling Point: 136.5℃ at 760 mmHg
• Flash Point: 37.4±8.6 °C
• Refractive Index: 1.4188
• PSA: 20.23000
• LogP: 1.41490
• Vapor Pressure: 3.1±0.5 mmHg at 25°C

2,2-Dimethylbutan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2,2-Dimethylbutan-1-ol

2,2-Dimethylbutan-1-ol (CAS No. 1185-33-7): Properties, Applications, and Market Insights

2,2-Dimethylbutan-1-ol (CAS No. 1185-33-7), also known as 2,2-dimethyl-1-butanol, is a branched-chain primary alcohol with significant industrial applications. This compound belongs to the family of higher alcohols and is characterized by its unique molecular structure, which contributes to its distinct physical and chemical properties. The growing demand for specialty chemicals in various sectors has increased interest in this compound, particularly in flavor and fragrance applications, pharmaceutical intermediates, and solvent formulations.

One of the most notable features of 2,2-Dimethylbutan-1-ol is its molecular formula, C6H14O, and a molecular weight of 102.17 g/mol. The compound exhibits a clear, colorless appearance and a characteristic alcoholic odor. Its boiling point ranges between 136-138°C, and it has a relatively low vapor pressure, making it suitable for applications requiring stability under moderate temperatures. The branched structure of 2,2-dimethyl-1-butanol enhances its solubility in organic solvents while maintaining limited water solubility, a property highly valued in industrial formulations.

In recent years, 2,2-Dimethylbutan-1-ol has gained attention in the flavor and fragrance industry due to its ability to impart unique organoleptic properties. Researchers have explored its use as a flavor enhancer in food products and as a fragrance component in personal care formulations. The compound's stability and compatibility with other ingredients make it a preferred choice for cosmetic chemists and food technologists seeking to develop innovative products.

The pharmaceutical sector has also shown interest in 2,2-Dimethylbutan-1-ol as a potential building block for drug synthesis. Its chemical structure allows for various modifications, making it valuable in creating specialty pharmaceutical intermediates. Current research focuses on its potential applications in drug delivery systems and as a co-solvent in medicinal formulations, particularly where enhanced bioavailability is desired.

From an industrial perspective, 2,2-dimethyl-1-butanol serves as an effective solvent and intermediate in chemical synthesis. Its properties make it suitable for use in paint formulations, coating applications, and as a component in lubricant additives. The compound's stability under various conditions and its compatibility with other chemicals contribute to its versatility in industrial processes.

The global market for 2,2-Dimethylbutan-1-ol has shown steady growth, driven by increasing demand from emerging economies and expanding applications in specialty chemicals. Market analysts project continued growth, particularly in the Asia-Pacific region, where rapid industrialization and growing consumer markets are creating new opportunities. Manufacturers are focusing on sustainable production methods and green chemistry approaches to meet evolving regulatory requirements and consumer preferences.

Quality control and analytical testing of 2,2-Dimethylbutan-1-ol typically involve advanced techniques such as gas chromatography (GC) and mass spectrometry (MS) to ensure purity and consistency. These methods are crucial for applications requiring high-grade materials, particularly in pharmaceutical and food-grade applications where stringent quality standards apply.

Recent advancements in chemical synthesis have improved the production efficiency of 2,2-dimethyl-1-butanol, making it more accessible for various applications. Researchers continue to explore novel catalytic processes and biotechnological approaches to enhance yield and reduce environmental impact. These developments align with the growing emphasis on sustainable chemistry and green manufacturing practices in the chemical industry.

For researchers and industry professionals seeking information about 2,2-Dimethylbutan-1-ol, common search queries include "properties of 2,2-dimethylbutan-1-ol," "applications of CAS 1185-33-7," and "where to buy 2,2-dimethyl-1-butanol." These search patterns reflect the compound's growing importance across multiple sectors and the need for comprehensive technical information.

Storage and handling of 2,2-Dimethylbutan-1-ol require standard precautions for organic chemicals. The compound should be kept in tightly sealed containers away from heat sources and ignition points. Proper ventilation and personal protective equipment are recommended when working with this material in industrial settings, following established safety protocols for chemical handling.

As the chemical industry evolves, 2,2-Dimethylbutan-1-ol continues to find new applications in advanced materials and specialty formulations. Its unique combination of properties positions it as a valuable component in developing innovative products across multiple industries. Future research will likely uncover additional uses for this versatile compound, further expanding its market potential and industrial significance.